Cas no 21656-75-7 (Isoquinoline, decahydro-2-methyl-, trans-)
21656-75-7 structure
Product Name:Isoquinoline, decahydro-2-methyl-, trans-
CAS No:21656-75-7
MF:C10H19N
MW:153.26456284523
CID:1403177
Update Time:2024-08-15
Isoquinoline, decahydro-2-methyl-, trans- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, decahydro-2-methyl-, trans-
- Isoquinoline, decahydro-2-methyl-, trans- (8CI,9CI)
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- Inchi: 1S/C10H19N/c1-11-7-6-9-4-2-3-5-10(9)8-11/h9-10H,2-8H2,1H3/t9-,10-/m1/s1
- InChI Key: MMCXKYPKYQMCRM-NXEZZACHSA-N
- SMILES: C1[C@]2([H])[C@]([H])(CCCC2)CCN1C
Computed Properties
- Exact Mass: 153.15187
Experimental Properties
- Density: 0.893 g/cm3
- Boiling Point: 209.5 °C(Press: 752 Torr)
- PSA: 3.24
- pka: 8.97±0.10(Predicted)
Isoquinoline, decahydro-2-methyl-, trans- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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